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Compound of Interest

Compound Name: CK1-IN-2 hydrochloride

Cat. No.: B15544213

Technical Support Center: CK1-IN-2
Hydrochloride

Welcome to the technical support center for CK1-IN-2 hydrochloride. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on the solubility, handling, and use of this potent Casein Kinase 1 (CK1) inhibitor.

Frequently Asked Questions (FAQSs)

Q1: What is CK1-IN-2 hydrochloride and what are its primary targets?

CK1-IN-2 hydrochloride is a potent inhibitor of Casein Kinase 1 (CK1), with ICso values of 123
nM, 19.8 nM, and 26.8 nM for CK1a, CK14, and CK1e respectively.[1][2] It also shows
inhibitory activity against p38a with an ICso of 74.3 nM.[1][2] CK1 is a family of serine/threonine
kinases that play crucial roles in various cellular processes, including Wnt signaling, circadian
rhythms, and DNA repair.

Q2: What are the recommended solvents for dissolving CK1-IN-2 hydrochloride?

For in vitro studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent. For in vivo
experiments, specific formulations using a combination of solvents like DMSO, PEG300,
Tween-80, and saline are suggested.

Q3: How should | store CK1-IN-2 hydrochloride stock solutions?
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Stock solutions of CK1-IN-2 hydrochloride should be aliquoted and stored to avoid repeated
freeze-thaw cycles. Recommended storage conditions are -80°C for up to 6 months or -20°C
for up to 1 month.[1]

Q4: | am observing precipitation when | dilute my DMSO stock solution into aqueous media.
What should | do?

This is a common issue with hydrophobic compounds. Please refer to our detailed
Troubleshooting Guide below for solutions such as optimizing the final DMSO concentration,
performing serial dilutions, and ensuring the media is at an appropriate temperature.

Solubility Data

The solubility of CK1-IN-2 hydrochloride varies significantly across different solvents. The
following table summarizes its solubility for easy reference.
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Solvent

Concentration

Method

Notes

DMSO

50 mg/mL (161.66
mM)

Ultrasonic and

warming to 60°C

Use of newly opened,
anhydrous DMSO is
critical as hygroscopic
DMSO can
significantly reduce
solubility.[1]

Water

Estimated <0.1
mg/mL

N/A

Based on data for
similar kinase
inhibitors, CK1-IN-2
hydrochloride is
expected to have very

low aqueous solubility.

Ethanol

Estimated <0.1
mg/mL

N/A

Similar to water,
solubility in ethanol is

expected to be low.

In Vivo Formulation 1

> 2.5 mg/mL (8.08
mM)

Sequential addition

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline.[1]

In Vivo Formulation 2

> 2.5 mg/mL (8.08
mM)

Sequential addition

10% DMSO, 90%
(20% SBE-B-CD in
Saline).[1]

In Vivo Formulation 3

> 2.5 mg/mL (8.08
mM)

Sequential addition

10% DMSO, 90%
Corn Oil.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

Materials:

e CK1-IN-2 hydrochloride powder
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortexer

Water bath sonicator

Procedure:

Weighing: Carefully weigh the desired amount of CK1-IN-2 hydrochloride powder. For 1 mg
of powder (MW: 345.76 g/mol ), you will need 0.289 mL of DMSO to make a 10 mM stock
solution.

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Solubilization: If the compound is not fully dissolved, use a water bath sonicator and gently
warm the solution to 37-60°C to aid dissolution.[1] Visually inspect the solution to ensure it is
clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize
freeze-thaw cycles and store at -20°C for short-term (up to 1 month) or -80°C for long-term
(up to 6 months) storage.[1]

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays

Materials:

10 mM CK1-IN-2 hydrochloride stock solution in DMSO

Pre-warmed (37°C) cell culture medium

Procedure:
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 Intermediate Dilution (Recommended): To minimize precipitation, first, create an intermediate
dilution of your stock solution. For example, dilute the 10 mM stock 1:10 in DMSO to geta 1
mM solution.

e Final Dilution: Add a small volume of the 1 mM intermediate solution to your pre-warmed cell
culture medium while gently vortexing. For instance, adding 1 pL of a 1 mM solution to 1 mL
of medium will result in a 1 uM final concentration with a final DMSO concentration of 0.1%.

o Final Check: After dilution, visually inspect the medium to ensure there is no precipitation. If
the solution is clear, it is ready to be added to your cells.

Troubleshooting Guide

Encountering solubility issues is a common challenge when working with small molecule
inhibitors. This guide provides a systematic approach to troubleshoot and resolve these
problems.

Issue: Precipitation Observed

In Vitro Experiment
(e.9., cell culture media)

Potential Cause:
Phase Separation

Potential Cause:
Rapid Dilution Shock

Potential Cause:
Low Media Temperature

Potential Cause: Potential Cause:
High Final DMSO Concentration Improper Solvent Mixing Order

Potential Cause:
High Final Concentration

Solution: Solution: ‘Solution: Solution: Solution:
- Decrease final working concentration. | Use pre armed (37°) med - Keep final DMSO concentration <0.5%, - Add solvents sequentially as per protocol.
s - Prepare a more dilute stock solution. - Ensure each component is full dissolved before adding the next.

worki - Perform serial dilutions.
- Perform a solubility test in your media. - Add inhibitor dropwise while vortexing.

Click to download full resolution via product page

Troubleshooting workflow for CK1-IN-2 hydrochloride solubility issues.
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Signaling Pathway

CK1-IN-2 hydrochloride primarily targets the Casein Kinase 1 family, which are key regulators
of the Wnt signaling pathway. The diagram below illustrates a simplified canonical Wnt
signaling pathway and the role of CK1.
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Simplified canonical Wnt signaling pathway showing the role of CK1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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